Cas no 125796-86-3 (Benzene,1-[2-[4-(2-ethylbutyl)phenoxy]ethyl]-3-methoxy-)

• Product Name: Benzene,1-[2-[4-(2-ethylbutyl)phenoxy]ethyl]-3-methoxy-
• CAS No: 125796-86-3
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 219329
• PubChem ID: 180381
• Update Time: 2025-04-19

Benzene,1-[2-[4-(2-ethylbutyl)phenoxy]ethyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[2-[4-(2-ethylbutyl)phenoxy]ethyl]-3-methoxy-
• 1-(2-ethylbutyl)-4-[2-(3-methoxyphenyl)ethoxy]benzene
• Benzene, 1-(2-(4-(2-ethylbutyl)phenoxy)ethyl)-3-methoxy-
• 125796-86-3
• DTXSID50154921

• Inchi： 1S/C21H28O2/c1-4-17(5-2)15-19-9-11-20(12-10-19)23-14-13-18-7-6-8-21(16-18)22-3/h6-12,16-17H,4-5,13-15H2,1-3H3
• InChI Key： ZFZUPCLKMHEBNR-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(C=1)OC)C1C=CC(=CC=1)CC(CC)CC

Computed Properties

• Exact Mass: 312.20904
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46